Cas no 62759-97-1 (Butanoic acid, 4,4-diethoxy-2-(2-furanylmethylene)-3-oxo-, ethyl ester)

• Product Name: Butanoic acid, 4,4-diethoxy-2-(2-furanylmethylene)-3-oxo-, ethyl ester
• CAS No: 62759-97-1
• MF: C₁₅H₂₀O₆
• MW: 296.315705299377
• CID: 432214
• PubChem ID: 70073300
• Update Time: 2025-04-19

Butanoic acid, 4,4-diethoxy-2-(2-furanylmethylene)-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4,4-diethoxy-2-(2-furanylmethylene)-3-oxo-, ethyl ester
• ethyl 4,4-diethoxy-2-(furan-2-ylmethylidene)-3-oxobutanoate
• Ethyl 4,4-diethoxy-2-[(furan-2-yl)methylidene]-3-oxobutanoate
• DTXSID40741662
• 62759-97-1

• Inchi： 1S/C15H20O6/c1-4-18-14(17)12(10-11-8-7-9-21-11)13(16)15(19-5-2)20-6-3/h7-10,15H,4-6H2,1-3H3
• InChI Key： HTARKEMYGWZBMN-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(C(=O)OCC)=CC1=CC=CO1)=O)OCC

Computed Properties

• Exact Mass: 296.126
• Monoisotopic Mass: 296.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 75Ų

Experimental Properties

• PSA: 74.97